Cas no 392-64-3 (Butanoic acid,2,4-difluoro-3-oxo-, methyl ester)

Butanoic acid,2,4-difluoro-3-oxo-, methyl ester structure
392-64-3 structure
Product Name:Butanoic acid,2,4-difluoro-3-oxo-, methyl ester
CAS No:392-64-3
MF:C5H6F2O3
MW:152.096148967743
CID:294309
PubChem ID:45119092
Update Time:2025-04-19

Butanoic acid,2,4-difluoro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2,4-difluoro-3-oxo-, methyl ester
    • Acetoaceticacid, 2,4-difluoro-, methyl ester (8CI)
    • 392-64-3
    • methyl 2,4-difluoro-3-oxobutanoate
    • DTXSID001298272
    • SCHEMBL1366208
    • Inchi: 1S/C5H6F2O3/c1-10-5(9)4(7)3(8)2-6/h4H,2H2,1H3
    • InChI Key: DLNXEQBSDIIGBC-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC)C(CF)=O

Computed Properties

  • Exact Mass: 152.029
  • Monoisotopic Mass: 152.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 0.8
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